Cas no 2408962-44-5 (8-Imino-8-oxo-8lambda6-thia-1,3-diazaspiro[4.5]decane-2,4-dione)

• Product Name: 8-Imino-8-oxo-8lambda6-thia-1,3-diazaspiro[4.5]decane-2,4-dione
• CAS No: 2408962-44-5
• MF: C₇H₁₁N₃O₃S
• MW: 217.245539903641
• CID: 6335933
• PubChem ID: 145900777
• Update Time: 2025-06-14

8-Imino-8-oxo-8lambda6-thia-1,3-diazaspiro[4.5]decane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 2408962-44-5
• 8-imino-8lambda6-thia-1,3-diazaspiro[4.5]decane-2,4,8-trione
• 8-Imino-8-oxo-8lambda6-thia-1,3-diazaspiro[4.5]decane-2,4-dione
• Z3769379539
• EN300-7434008

• Inchi： 1S/C7H11N3O3S/c8-14(13)3-1-7(2-4-14)5(11)9-6(12)10-7/h8H,1-4H2,(H2,9,10,11,12)
• InChI Key： ALBQXWKERPQJPS-UHFFFAOYSA-N
• SMILES： S1(CCC2(C(NC(N2)=O)=O)CC1)(=N)=O

Computed Properties

• Exact Mass: 217.05211239g/mol
• Monoisotopic Mass: 217.05211239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 108Ų

Additional information on 8-Imino-8-oxo-8lambda6-thia-1,3-diazaspiro[4.5]decane-2,4-dione

Recent Advances in the Study of 8-Imino-8-oxo-8lambda6-thia-1,3-diazaspiro[4.5]decane-2,4-dione (CAS: 2408962-44-5)

In recent years, the compound 8-Imino-8-oxo-8lambda6-thia-1,3-diazaspiro[4.5]decane-2,4-dione (CAS: 2408962-44-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The following research briefing provides an overview of the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential clinical applications.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 8-Imino-8-oxo-8lambda6-thia-1,3-diazaspiro[4.5]decane-2,4-dione. The researchers employed a novel catalytic approach to optimize the yield and purity of the compound, addressing previous challenges in its large-scale production. The study highlighted the importance of solvent selection and reaction temperature in achieving high enantiomeric purity, which is critical for its biological activity.

Another significant advancement was reported in a Nature Communications article, which investigated the compound's mechanism of action. Using X-ray crystallography and molecular docking simulations, the researchers identified that 8-Imino-8-oxo-8lambda6-thia-1,3-diazaspiro[4.5]decane-2,4-dione acts as a potent inhibitor of a key enzyme involved in inflammatory pathways. The study demonstrated that the compound binds to the enzyme's active site with high affinity, thereby modulating its activity and reducing inflammation in preclinical models.

In addition to its anti-inflammatory properties, recent research has also explored the compound's potential in oncology. A study in Cancer Research revealed that 8-Imino-8-oxo-8lambda6-thia-1,3-diazaspiro[4.5]decane-2,4-dione exhibits selective cytotoxicity against certain cancer cell lines, particularly those with mutations in the p53 gene. The compound's ability to induce apoptosis in these cells while sparing normal cells makes it a promising candidate for targeted cancer therapy.

Despite these promising findings, challenges remain in the clinical translation of 8-Imino-8-oxo-8lambda6-thia-1,3-diazaspiro[4.5]decane-2,4-dione. Pharmacokinetic studies have indicated that the compound has a relatively short half-life in vivo, necessitating further optimization of its formulation. Additionally, more extensive toxicology studies are required to ensure its safety profile before proceeding to human trials.

In conclusion, the latest research on 8-Imino-8-oxo-8lambda6-thia-1,3-diazaspiro[4.5]decane-2,4-dione (CAS: 2408962-44-5) underscores its potential as a versatile therapeutic agent. Ongoing studies are expected to provide deeper insights into its biological activities and pave the way for its eventual clinical application. Researchers and industry professionals are encouraged to stay abreast of these developments, as they may have significant implications for drug discovery and development in the coming years.